PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate
PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate
Brand Name:
Vulcanchem
CAS No.:
1346603-57-3
VCID:
VC0123465
InChI:
InChI=1S/C31H32N4O3.C2HF3O2/c1-21-16-22(14-15-26(21)33(2)3)18-34-20-32-25-19-35(28(31(37)38)17-27(25)34)30(36)29(23-10-6-4-7-11-23)24-12-8-5-9-13-24;3-2(4,5)1(6)7/h4-16,20,28-29H,17-19H2,1-3H3,(H,37,38);(H,6,7)/t28-;/m0./s1/i2D3,3D3;
SMILES:
CC1=C(C=CC(=C1)CN2C=NC3=C2CC(N(C3)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5)C(=O)O)N(C)C.C(=O)(C(F)(F)F)O
Molecular Formula:
C33H33F3N4O5
Molecular Weight:
628.682
PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate
CAS No.: 1346603-57-3
Reference Standards
VCID: VC0123465
Molecular Formula: C33H33F3N4O5
Molecular Weight: 628.682
| CAS No. | 1346603-57-3 |
|---|---|
| Product Name | PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate |
| Molecular Formula | C33H33F3N4O5 |
| Molecular Weight | 628.682 |
| IUPAC Name | (6S)-1-[[4-[bis(trideuteriomethyl)amino]-3-methylphenyl]methyl]-5-(2,2-diphenylacetyl)-6,7-dihydro-4H-imidazo[4,5-c]pyridine-6-carboxylic acid;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C31H32N4O3.C2HF3O2/c1-21-16-22(14-15-26(21)33(2)3)18-34-20-32-25-19-35(28(31(37)38)17-27(25)34)30(36)29(23-10-6-4-7-11-23)24-12-8-5-9-13-24;3-2(4,5)1(6)7/h4-16,20,28-29H,17-19H2,1-3H3,(H,37,38);(H,6,7)/t28-;/m0./s1/i2D3,3D3; |
| Standard InChIKey | ODNCUUDQKVCVBG-KAFWKXDNSA-N |
| SMILES | CC1=C(C=CC(=C1)CN2C=NC3=C2CC(N(C3)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5)C(=O)O)N(C)C.C(=O)(C(F)(F)F)O |
| Synonyms | (6S)-1-[[4-(Dimethylamino-d6)-3-methylphenyl]methyl]-5-(2,2-diphenylacetyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic Acid Bis(trifluoroacetate) Salt Hydrate; (S)-(+)-PD 123319-d6 Bis(trifluoroacetate) Salt Hydrate; |
| Last Modified | Aug 20 2021 |
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